Cas no 1361810-67-4 (2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid
• CAS No: 1361810-67-4
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933348
• Update Time: 2025-10-29

2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-2-7(10(12)13)14-8(4-11)6(5)3-9(15)16/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： DSUJITYFQLTPRN-UHFFFAOYSA-N
• SMILES： ClCC1C(CC(=O)O)=C(C)C=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid (CAS No. 1361810-67-4)

2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid (CAS No. 1361810-67-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a methyl group, all attached to a pyridine ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid can be represented as follows: C₁₀H₉ClF₂NO₂. The presence of the chloromethyl group allows for easy functionalization through substitution reactions, while the difluoromethyl group imparts unique electronic and steric properties that can influence the compound's biological activity. The methyl group on the pyridine ring further modulates the compound's physical and chemical properties.

In recent years, there has been a growing interest in the use of 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid as a building block for the synthesis of novel compounds with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising antiviral and anticancer activities. One notable example is its use in the development of inhibitors for specific enzymes involved in viral replication and cancer cell proliferation.

A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid-based compounds as inhibitors of the SARS-CoV-2 main protease (M^pro). The researchers found that these compounds exhibited potent inhibitory activity against M^pro, with some derivatives showing low micromolar IC₅₀ values. This finding highlights the potential of 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid-based compounds in the development of antiviral drugs targeting SARS-CoV-2.

In addition to its antiviral properties, 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid has also shown promise in cancer research. A study published in Cancer Letters in 2020 investigated the anticancer activity of several derivatives of this compound against various cancer cell lines. The results indicated that these derivatives effectively inhibited cell proliferation and induced apoptosis in cancer cells, suggesting their potential as novel anticancer agents.

The versatility of 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid extends beyond its direct biological applications. It serves as an important intermediate in the synthesis of other bioactive molecules. For example, it can be used to synthesize compounds with specific pharmacological properties by modifying the chloromethyl group through substitution reactions or by introducing additional functional groups to enhance solubility or bioavailability.

The synthetic accessibility of 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid has also been improved through recent advancements in synthetic chemistry. Methods such as transition-metal-catalyzed cross-coupling reactions and organocatalytic approaches have been developed to efficiently synthesize this compound and its derivatives. These methods not only enhance yield and purity but also reduce environmental impact by minimizing waste generation.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-acetic acid (CAS No. 1361810-67-4) is a multifaceted compound with significant potential in various fields of research. Its unique structural features make it an attractive candidate for the development of novel pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry and biology.